Cas no 2229609-60-1 (2-3-chloro-4-(trifluoromethoxy)phenyl-1,1-difluoropropan-2-amine)

• Product Name: 2-3-chloro-4-(trifluoromethoxy)phenyl-1,1-difluoropropan-2-amine
• CAS No: 2229609-60-1
• MF: C₁₀H₉ClF₅NO
• MW: 289.629579305649
• CID: 5996324
• PubChem ID: 165851631
• Update Time: 2025-05-20

2-3-chloro-4-(trifluoromethoxy)phenyl-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(trifluoromethoxy)phenyl-1,1-difluoropropan-2-amine
• 2229609-60-1
• 2-[3-chloro-4-(trifluoromethoxy)phenyl]-1,1-difluoropropan-2-amine
• EN300-1944814

• Inchi： 1S/C10H9ClF5NO/c1-9(17,8(12)13)5-2-3-7(6(11)4-5)18-10(14,15)16/h2-4,8H,17H2,1H3
• InChI Key： CUXHOBKBSZDQLL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C(F)F)N)OC(F)(F)F

Computed Properties

• Exact Mass: 289.0292824g/mol
• Monoisotopic Mass: 289.0292824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-3-chloro-4-(trifluoromethoxy)phenyl-1,1-difluoropropan-2-amine

Compound 2229609-60-1: A Comprehensive Overview

The compound with CAS number 2229609-60-1, commonly referred to as 2-(3-chloro-4-(trifluoromethoxy)phenyl)-1,1-difluoropropan-2-amine, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. Recent studies have highlighted its role in modulating biological pathways and its compatibility with cutting-edge synthetic methodologies.

The molecular structure of this compound is characterized by a central propanamine backbone, which is substituted with a trifluoromethoxy group and a chloro group on the aromatic ring. The presence of these substituents imparts distinct electronic and steric properties, making it an ideal candidate for various chemical transformations. Researchers have demonstrated that the trifluoromethoxy group enhances the compound's stability under harsh conditions, while the chloro group facilitates selective reactivity in synthetic routes. These features have been extensively explored in recent publications, particularly in the context of medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and fluorination techniques. A study published in the Journal of Organic Chemistry outlined a novel route involving palladium-catalyzed coupling reactions, which significantly improved the yield and purity of the product. This method has been adopted by several research groups, underscoring its versatility and applicability in large-scale production.

In terms of applications, this compound has shown promise as a precursor for bioactive molecules. For instance, a team at the University of California reported its use as an intermediate in the synthesis of kinase inhibitors, demonstrating its potential in anticancer drug development. Additionally, its unique electronic properties make it a valuable component in advanced materials such as fluoropolymers and optoelectronic devices.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of this compound. Research published in Environmental Science & Technology indicated that under aerobic conditions, the compound undergoes gradual degradation via microbial action, with minimal release of toxic byproducts. These findings are particularly relevant for industries engaged in sustainable chemical manufacturing.

Moreover, computational chemistry has played a pivotal role in understanding the behavior of this compound at the molecular level. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, providing insights into its interaction with biological systems. These computational studies have been instrumental in guiding experimental designs and optimizing synthetic protocols.

In conclusion, CAS number 2229609-60-1, or 2-(3-chloro-4-(trifluoromethoxy)phenyl)-1,1-difluoropropan-2-amine, represents a versatile chemical entity with multifaceted applications across various scientific domains. Its unique structural features, coupled with recent advancements in synthesis and application methodologies, position it as a key player in modern chemical research.